Imidazo[1,2-a]pyridine-3-acetaldehyde,2-methyl-

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-(2-methylimidazo[1,2-a]pyridin-3-yl)acetaldehyde
• InChI: InChI=1S/C10H10N2O/c1-8-9(5-7-13)12-6-3-2-4-10(12)11-8/h2-4,6-7H,5H2,1H3
• InChI Key: PYDLGTBUSLLQLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)CC=O

Description

Imidazo[1,2-a]pyridine-3-acetaldehyde,2-methyl- is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-3-[2-(2-trimethylsilanyl-ethoxy)-vinyl]-imidazo[1,2-a]pyridine (1.8 g, 6.56 mmol) in a mixture of acetonitrile and water (1:1 by volume, 16 mL) in a 100 mL plastic bottle was added HF (8 mL, 48% solution in water). The reaction mixture was stirred at room temperature for 96 h and solid sodium bicarbonate was added in batches until the mixture reached pH 6. The mixture was washed twice with ether, basified to pH 8 with solid sodium hydroxide, and extracted three times with dichloromethane. The combined dichloromethane extracts were dried over magnesium sulfate and concentrated in vacuo to give (2-methyl-imidazo[1,2-a]pyridin-3-yl)-acetaldehyde (922 mg) as a deep brown semi-solid that was used directly in the next step without further purification.